![molecular formula C7H14O2 B6152265 2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol CAS No. 1547067-75-3](/img/no-structure.png)
2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol
Overview
Description
2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol (HMCP) is an organic compound that has been studied for its potential applications in the fields of chemistry, biology, and medicine. HMCP is a cyclic ether with a three-membered ring that contains an oxygen atom and two carbon atoms. It is a colorless liquid with a sweet smell, and has a boiling point of 122°C. HMCP has been used in the synthesis of various compounds, including pharmaceuticals, and has been studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol is not fully understood. However, it is believed to interact with various biological molecules, such as proteins, lipids, and carbohydrates. It is thought to interact with these molecules by forming hydrogen bonds and other non-covalent interactions.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been shown to modulate the activity of various receptors, such as the muscarinic and nicotinic acetylcholine receptors. In addition, this compound has been shown to have an anti-inflammatory effect in animal models.
Advantages and Limitations for Lab Experiments
2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol has several advantages for use in laboratory experiments. It is a colorless liquid with a sweet smell, which makes it easy to handle and store. It is also relatively non-toxic and has low volatility, making it a safe and convenient reagent for use in chemical reactions. However, this compound is not soluble in water, which can limit its use in some reactions.
Future Directions
In the future, 2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol may be used to synthesize new compounds with potential therapeutic applications. It may also be used to develop new drugs and treatments for various diseases. Additionally, this compound may be used to study the biochemical and physiological effects of other compounds, as well as to study the mechanisms of action of various drugs and treatments. Finally, this compound may be used to develop new methods for the synthesis of compounds and for the study of chemical reactions.
Synthesis Methods
2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol can be synthesized by a variety of methods, including the Williamson ether synthesis and the Reformatsky reaction. In the Williamson ether synthesis, this compound is synthesized by reacting an alkoxide with an alkyl halide. In the Reformatsky reaction, this compound is synthesized by reacting an aldehyde or ketone with an alkyl halide and a base.
Scientific Research Applications
2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol has been studied for its potential applications in scientific research. It has been used as a solvent for the synthesis of various compounds, including pharmaceuticals and dyes. It has also been studied for its potential use as a reagent in organic reactions, such as the synthesis of cyclic ethers and amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane", "Formaldehyde", "Isopropanol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: Cyclopropane is reacted with formaldehyde in the presence of sodium borohydride to form 1-(hydroxymethyl)cyclopropane.", "Step 2: 1-(hydroxymethyl)cyclopropane is then reacted with isopropanol in the presence of hydrochloric acid to form 2-[1-(hydroxymethyl)cyclopropyl]propan-2-ol.", "Step 3: The product from step 2 is purified by recrystallization from methanol and acetic acid to obtain the final compound." ] } | |
CAS RN |
1547067-75-3 |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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